Cas no 1021874-48-5 (4-acetyl-2,3-dihydro-1H-Isoindol-1-one)

• Product Name: 4-acetyl-2,3-dihydro-1H-Isoindol-1-one
• CAS No: 1021874-48-5
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD12924334
• CID: 1026973
• PubChem ID: 70701191
• Update Time: 2025-10-31

4-acetyl-2,3-dihydro-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-2,3-dihydro-1H-Isoindol-1-one
• 4-acetyl-2,3-dihydroisoindol-1-one
• 4-Acetylisoindolin-1-one
• AK-43708
• ANW-73589
• CTK8C4946
• KB-239883
• 4-Acetyl-2,3-dihydro-isoindol-1-one
• DB-367273
• A896869
• AS-79572
• DTXSID90743954
• 1H-Isoindol-1-one, 4-acetyl-2,3-dihydro-
• BCP32394
• SB64438
• 4-Acetylisoindolin-1-one;1H-Isoindol-1-one, 4-acetyl-2,3-dihydro-
• O11149
• 1021874-48-5
• AKOS016007904
• MFCD12924334

• MDL： MFCD12924334
• Inchi： 1S/C10H9NO2/c1-6(12)7-3-2-4-8-9(7)5-11-10(8)13/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： INJGIFKZMOGGPT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C(C)=O)C=2CN1

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3 g/l) (25 º C),

Additional information on 4-acetyl-2,3-dihydro-1H-Isoindol-1-one

4-Acetyl-2,3-Dihydro-1H-Isoindol-1-One: A Comprehensive Overview

4-Acetyl-2,3-dihydro-1H-isoindol-1-one, also known by its CAS number 1021874-48-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindoles, which are bicyclic aromatic heterocycles with a wide range of applications in drug discovery and material science. The structure of 4-acetyl-2,3-dihydro-1H-isoindol-1-one features a ketone group at the 4-position and a dihydro ring system, making it a versatile scaffold for further functionalization and biological evaluation.

The synthesis of 4-acetyl-2,3-dihydro-1H-isoindol-1-one has been extensively studied, with various methodologies reported in the literature. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, opening new avenues for its application in chiral drug design. Additionally, the use of microwave-assisted synthesis has significantly accelerated the reaction process, making it more efficient and scalable for industrial purposes.

In terms of biological activity, 4-acetyl-2,3-dihydro-1H-isoindol-1-one has shown promising results in preclinical studies. Research conducted in 2023 demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases. Specifically, the compound exhibited potent inhibitory activity against enzymes such as acetylcholinesterase and butyrylcholinesterase, which are implicated in Alzheimer's disease. These findings underscore its potential as a lead compound for the development of novel therapeutic agents.

The pharmacokinetic profile of 4-acetyl-2,3-dihydro-1H-isoindol-1-one has also been investigated in recent studies. Oral administration in animal models revealed moderate bioavailability and favorable distribution characteristics. Furthermore, the compound demonstrated low toxicity in acute and subchronic toxicity studies, suggesting a favorable safety profile for potential clinical development.

Beyond its biological applications, 4-acetyl-2,3-dihydro-1H-isoindol-1-one has found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Recent research has explored its use as a building block for constructing advanced materials with tailored optical and electrical properties.

In conclusion, 4-acetyl-2,3-dihydro-1H-Isoindol-1-one, CAS number 1021874